Cas no 346445-29-2 (3-((4-Isopropylphenyl)amino)-1-(thiophen-2-yl)propan-1-one)

• Product Name: 3-((4-Isopropylphenyl)amino)-1-(thiophen-2-yl)propan-1-one
• CAS No: 346445-29-2
• MF: C₁₆H₁₉NOS
• MW: 273.393162965775
• CID: 3050868
• PubChem ID: 800191
• Update Time: 2025-08-05

3-((4-Isopropylphenyl)amino)-1-(thiophen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-((4-Isopropylphenyl)amino)-1-(thiophen-2-yl)propan-1-one
• HMS2563A19
• 346445-29-2
• 3-{[4-(propan-2-yl)phenyl]amino}-1-(thiophen-2-yl)propan-1-one
• Oprea1_504758
• SMR000270835
• AKOS003603060
• JS-2550
• 3-[(4-isopropylphenyl)amino]-1-(2-thienyl)-1-propanone
• 3-(4-isopropylanilino)-1-(2-thienyl)-1-propanone
• 650-946-9
• Cambridge id 6911707
• 3-(4-propan-2-ylanilino)-1-thiophen-2-ylpropan-1-one
• MLS000677011
• CHEMBL1383500

• Inchi： 1S/C16H19NOS/c1-12(2)13-5-7-14(8-6-13)17-10-9-15(18)16-4-3-11-19-16/h3-8,11-12,17H,9-10H2,1-2H3
• InChI Key： OBARIISCDAUKKL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCNC1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 273.11873540Da
• Monoisotopic Mass: 273.11873540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 57.3Ų

Additional information on 3-((4-Isopropylphenyl)amino)-1-(thiophen-2-yl)propan-1-one

Professional Introduction to 3-((4-Isopropylphenyl)amino)-1-(thiophen-2-yl)propan-1-one (CAS No. 346445-29-2)

3-((4-Isopropylphenyl)amino)-1-(thiophen-2-yl)propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 346445-29-2, represents a unique molecular structure that combines aromatic rings with functional groups, making it a promising candidate for various biochemical applications. The presence of both thiophen-2-yl and 4-isopropylphenyl substituents in its molecular framework suggests potential interactions with biological targets, which has sparked considerable interest among researchers.

The compound's structure is characterized by a propanone core linked to an amine group and a thiophene ring, which are both flanked by aromatic rings. This arrangement not only contributes to its chemical diversity but also opens up possibilities for diverse pharmacological activities. In recent years, there has been a growing emphasis on the development of novel therapeutic agents derived from heterocyclic compounds, and 3-((4-isopropylphenyl)amino)-1-(thiophen-2-yl)propan-1-one aligns well with this trend.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The thiophen-2-yl moiety, in particular, has been shown to exhibit properties that are beneficial for drug design, including enhanced binding affinity and metabolic stability. These attributes make it an attractive component for the development of new pharmaceuticals.

In parallel, the 4-isopropylphenyl group adds another layer of complexity to the compound's behavior. This substituent can influence the electronic properties of the molecule, thereby affecting its reactivity and interaction with biological targets. The combination of these two aromatic systems in 3-((4-isopropylphenyl)amino)-1-(thiophen-2-yl)propan-1-one suggests a multifaceted pharmacological profile that warrants further exploration.

The pharmaceutical industry has been increasingly interested in exploring the potential of such compounds for treating a wide range of diseases. For instance, studies have indicated that molecules with similar structural features may have applications in oncology, neurology, and anti-inflammatory therapies. The amine group in 3-((4-isopropylphenyl)amino)-1-(thiophen-2-yl)propan-1-one is particularly noteworthy, as it can serve as a hinge region for binding to protein targets.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to meet specific therapeutic needs. This flexibility is crucial in drug discovery, where the optimization of lead compounds is often necessary to achieve desired efficacy and safety profiles.

The synthesis of 3-((4-isopropylphenyl)amino)-1-(thiophen-2-yl)propan-1-one involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies are employed to ensure high yields and purity, which are essential for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions play a pivotal role in constructing the complex molecular framework of this compound.

In terms of biological activity, preliminary studies have suggested that 3-((4-isopropylphenyl)amino)-1-(thiophen-2-yl)propan-1-one may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. These findings are particularly exciting because they underscore the compound's potential as a starting point for developing novel therapeutic agents. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The integration of computational chemistry and high-throughput screening techniques has accelerated the process of identifying promising drug candidates like 3-((4-isopropilphenil)amino)-1-(thiophenil)propan-l-onne. By leveraging these technologies, researchers can rapidly assess the binding affinity and selectivity of this compound against various biological targets. This approach not only saves time but also allows for more targeted experimentation.

The future prospects for 3((4-isopropilphenil)amino)-1(thiophenil)propan-l-onne are bright, with ongoing research aimed at expanding its applications in medicine and biotechnology. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play a significant role in shaping the future of healthcare.